Cas no 93107-31-4 (6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid)

• Product Name: 6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• CAS No: 93107-31-4
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 5686803
• PubChem ID: 13385164
• Update Time: 2025-06-08

6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• 6,7-dichloro1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• 93107-31-4
• F78090
• 6,7-DICHLORO-1-CYCLOPROPYL-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLIC ACID
• SCHEMBL9844577
• SWLHSVRCVQLMBJ-UHFFFAOYSA-N
• 3-Quinolinecarboxylic acid, 6,7-dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-
• Ciprofloxacin Chloro Analouge
• 6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid

• Inchi： 1S/C13H9Cl2NO3/c14-9-3-7-11(4-10(9)15)16(6-1-2-6)5-8(12(7)17)13(18)19/h3-6H,1-2H2,(H,18,19)
• InChI Key： SWLHSVRCVQLMBJ-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C2=C(C=C(Cl)C(Cl)=C2)C(=O)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 296.9959485g/mol
• Monoisotopic Mass: 296.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Solubility: Dichloromethane; Methanol

6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid

Comprehensive Overview of 6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (CAS No. 93107-31-4)

6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid is a synthetic quinoline derivative with significant applications in pharmaceutical and chemical research. This compound, identified by its CAS number 93107-31-4, belongs to a class of molecules known for their structural versatility and biological activity. The presence of the cyclopropyl group and dichloro substitution at positions 6 and 7 enhances its reactivity, making it a valuable intermediate in drug development.

In recent years, the demand for quinoline-based compounds has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in 6,7-dichloro derivatives for their ability to modulate enzyme activity and interact with biological targets. The compound’s carboxylic acid functionality further expands its utility in medicinal chemistry, enabling the synthesis of esters, amides, and other derivatives with tailored properties.

The synthesis of 6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid typically involves multi-step organic reactions, including cyclization and halogenation processes. Its crystalline structure and stability under standard conditions make it suitable for laboratory-scale and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and confirm its molecular identity.

From an environmental and sustainability perspective, the compound’s biodegradability and eco-toxicity profile are under investigation. As the pharmaceutical industry shifts toward greener chemistry, researchers are exploring safer synthetic routes and solvent systems for producing quinolinecarboxylic acids. This aligns with the growing consumer interest in sustainable and ethically sourced chemicals.

In the context of drug discovery, 6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid has shown promise in preclinical studies for its potential antibacterial and anti-inflammatory effects. Its mechanism of action often involves inhibition of bacterial DNA gyrase or interference with cellular signaling pathways. These properties have sparked interest in its application for treating infections and inflammatory disorders, though further clinical validation is required.

The compound’s patent landscape and regulatory status vary by region, with ongoing research focusing on optimizing its pharmacokinetics and reducing off-target effects. As a research chemical, it is primarily available through specialized suppliers catering to academic and industrial laboratories. Proper handling and storage are essential to maintain its integrity, with recommendations to avoid prolonged exposure to light and moisture.

In summary, 6,7-Dichloro-1-cyclopropyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (CAS 93107-31-4) represents a critical building block in modern chemistry, bridging gaps between synthetic innovation and therapeutic potential. Its continued study will likely yield novel insights into quinoline pharmacology and contribute to the development of next-generation pharmaceuticals.